Cas no 2137142-17-5 (tert-butyl N-(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate)
tert-butyl N-(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate
- 2137142-17-5
- tert-butyl N-[(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropyl]carbamate
- EN300-1164851
-
- Inchi: 1S/C13H20N2O4/c1-8-11(9(2)19-15-8)10(6-7-16)14-12(17)18-13(3,4)5/h7,10H,6H2,1-5H3,(H,14,17)/t10-/m0/s1
- InChI Key: IVKRTKFKUAOFDM-JTQLQIEISA-N
- SMILES: O(C(N[C@@H](CC=O)C1C(C)=NOC=1C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 268.14230712g/mol
- Monoisotopic Mass: 268.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 81.4Ų
tert-butyl N-(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1164851-0.05g |
tert-butyl N-[(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropyl]carbamate |
2137142-17-5 | 0.05g |
$1272.0 | 2023-06-08 | ||
| Enamine | EN300-1164851-0.1g |
tert-butyl N-[(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropyl]carbamate |
2137142-17-5 | 0.1g |
$1332.0 | 2023-06-08 | ||
| Enamine | EN300-1164851-0.25g |
tert-butyl N-[(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropyl]carbamate |
2137142-17-5 | 0.25g |
$1393.0 | 2023-06-08 | ||
| Enamine | EN300-1164851-0.5g |
tert-butyl N-[(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropyl]carbamate |
2137142-17-5 | 0.5g |
$1453.0 | 2023-06-08 | ||
| Enamine | EN300-1164851-1.0g |
tert-butyl N-[(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropyl]carbamate |
2137142-17-5 | 1g |
$1515.0 | 2023-06-08 | ||
| Enamine | EN300-1164851-2.5g |
tert-butyl N-[(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropyl]carbamate |
2137142-17-5 | 2.5g |
$2969.0 | 2023-06-08 | ||
| Enamine | EN300-1164851-5.0g |
tert-butyl N-[(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropyl]carbamate |
2137142-17-5 | 5g |
$4391.0 | 2023-06-08 | ||
| Enamine | EN300-1164851-10.0g |
tert-butyl N-[(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropyl]carbamate |
2137142-17-5 | 10g |
$6512.0 | 2023-06-08 | ||
| Enamine | EN300-1164851-50mg |
tert-butyl N-[(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropyl]carbamate |
2137142-17-5 | 50mg |
$1272.0 | 2023-10-03 | ||
| Enamine | EN300-1164851-100mg |
tert-butyl N-[(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropyl]carbamate |
2137142-17-5 | 100mg |
$1332.0 | 2023-10-03 |
tert-butyl N-(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on tert-butyl N-(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate
tert-butyl N-(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate: A Comprehensive Overview
tert-butyl N-(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate, with the CAS number 2137142-17-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule incorporates a tert-butyl group, a dimethyl oxazole ring, and a carbamate functional group, all of which contribute to its distinctive chemical properties.
The synthesis of tert-butyl N-(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate involves a series of intricate organic reactions, including nucleophilic substitutions and stereo-specific transformations. Recent advancements in asymmetric synthesis have enabled the precise control of the stereochemistry at the chiral center, which is critical for optimizing the compound's bioavailability and pharmacokinetic properties. Researchers have reported that this compound exhibits promising activity in preclinical models, particularly in its ability to modulate specific biological pathways associated with inflammatory diseases.
One of the most intriguing aspects of this compound is its ability to act as a prodrug. Upon administration, it undergoes enzymatic cleavage in vivo, releasing an active metabolite that exerts therapeutic effects. This prodrug strategy not only enhances the stability of the parent compound but also minimizes off-target effects, making it an attractive candidate for drug development. Recent studies have demonstrated that this compound has potent anti-inflammatory properties, particularly in models of arthritis and neuroinflammation.
The structural integrity of tert-butyl N-(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate is further enhanced by the presence of a dimethyl oxazole ring system. This heterocyclic moiety not only contributes to the compound's stability but also plays a pivotal role in its interactions with biological targets. The oxazole ring is known to facilitate hydrogen bonding and π–π interactions, which are essential for binding to proteinaceous targets such as kinases and proteases.
In terms of physical properties, this compound has a melting point of approximately 95–98°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. Recent advancements in analytical chemistry have enabled researchers to develop highly sensitive methods for quantifying this compound in biological matrices, further facilitating its use in preclinical studies.
The safety profile of tert-butyl N-(1S)-1-(dimethyl-1,2 oxazol 4 yl) 3 oxopropylcarbamate has been extensively evaluated in preclinical toxicity studies. Results indicate that it has a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further long-term studies are required to fully characterize its safety profile and potential for clinical translation.
In conclusion, tert-butyl N-(1S)-1-(dimethyl 1 2 oxazol 4 yl) 3 oxopropylcarbamate represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, coupled with its promising biological activity and favorable safety profile, position it as a strong candidate for future drug development efforts. As research continues to uncover new insights into its mechanism of action and therapeutic potential, this compound is poised to make significant contributions to the field of pharmacology.
2137142-17-5 (tert-butyl N-(1S)-1-(dimethyl-1,2-oxazol-4-yl)-3-oxopropylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)